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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B12363664 Get Quote

An In-depth Technical Guide to Acid Brown 83
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

applications, and experimental protocols related to Acid Brown 83, a synthetic dye with

applications in various industrial and research settings.

Core Data Presentation
The molecular formula and weight of Acid Brown 83 have been reported with some variation

across different sources. The table below summarizes these quantitative data for easy

comparison.
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Property Value 1 Source Value 2 Source Value 3 Source

Molecular

Formula

C₁₈H₁₁CuN

₆NaO₈S

MedChem

Express,

Immunoma

rt[1][2]

C₁₈H₁₃N₆N

aO₈S

World Dye

Variety[3]
- -

Molecular

Weight

557.92

g/mol

MedChem

Express[1]

496.39

g/mol

World Dye

Variety[3]
- -

CAS

Number

13011-68-

2

MedChem

Express,

World Dye

Variety,

anavi

Multichem,

Dyes an

Pigments[1

][3]

- - - -

Applications and Experimental Protocols
Acid Brown 83 is a copper complex azo dye primarily utilized in the dyeing of protein-based

materials such as leather and wool.[3][4] Its application imparts a yellowish-brown hue and is

valued for its ability to penetrate and color these substrates effectively.[3][5]

Experimental Protocol: Dyeing Wool with Acid Brown 83
This protocol is a general procedure for applying acid dyes to wool and can be adapted for Acid

Brown 83.

Materials:

Wool yarn or fabric

Acid Brown 83 dye powder

White vinegar or acetic acid
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Synthrapol or other mild detergent (optional)

Stainless steel or enamel dye pot

Stirring rod

Heating source (stovetop or hot plate)

Gloves and safety glasses

Procedure:

Pre-treatment of Wool:

Thoroughly wash the wool to remove any impurities.

Soak the wool in lukewarm water for at least 30 minutes to ensure even dye uptake. A

small amount of Synthrapol can be added to the soaking water to aid in wetting the fibers.

[6]

Dye Bath Preparation:

Fill the dye pot with enough water to allow the wool to move freely.

In a separate container, dissolve the required amount of Acid Brown 83 powder in a small

amount of hot water.

Add the dissolved dye solution to the dye pot and stir well.

Dyeing Process:

Gently squeeze the excess water from the pre-soaked wool and immerse it in the dye

bath.

Slowly heat the dye bath to a simmer (around 85-95°C or 185-205°F), avoiding boiling

which can damage the wool fibers.[6]
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Add an acid, such as white vinegar or a solution of acetic acid, to the dye bath to lower the

pH. This is crucial for the fixation of the acid dye to the wool fibers.[6]

Maintain the temperature and gently stir the wool periodically for 30 to 60 minutes, or until

the desired color depth is achieved. The dye bath will become noticeably lighter as the dye

is absorbed by the wool.

Rinsing and Drying:

Allow the dye bath to cool down completely before removing the wool to prevent thermal

shock.

Rinse the dyed wool with water of a similar temperature, starting with warm water and

gradually decreasing the temperature, until the water runs clear.

Gently squeeze out the excess water and hang the wool to air dry away from direct

sunlight.

Visualizations
Manufacturing Process of Acid Brown 83
The following diagram illustrates the key steps in the synthesis of Acid Brown 83, which

involves a multi-step process including diazotization, coupling, and complexation with copper.

[3][4]
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Starting Materials Synthesis Steps

2,4-Dichloronitrobenzene Ammoniation

Resorcinol

Azo Coupling
2-Methoxy-aniline-

5-sulfonic acid Diazotisation

Copper Sulfate

Complex Formation

Lithiation

Demethylation Acid Brown 83
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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